Cas no 1179901-13-3 (3-(2,2-Difluoroethoxy)pyridin-2-amine)

• Product Name: 3-(2,2-Difluoroethoxy)pyridin-2-amine
• CAS No: 1179901-13-3
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• MDL: MFCD12807311
• CID: 5616971
• PubChem ID: 60921614
• Update Time: 2025-11-01

3-(2,2-Difluoroethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2913817
• 3-(2,2-difluoroethoxy)pyridin-2-amine
• SCHEMBL22234884
• CS-0244746
• VNFZFHQLJXAEQP-UHFFFAOYSA-N
• 1179901-13-3
• 2-Pyridinamine, 3-(2,2-difluoroethoxy)-
• 3-(2,2-Difluoroethoxy)pyridin-2-amine

• MDL： MFCD12807311
• Inchi： 1S/C7H8F2N2O/c8-6(9)4-12-5-2-1-3-11-7(5)10/h1-3,6H,4H2,(H2,10,11)
• InChI Key： VNFZFHQLJXAEQP-UHFFFAOYSA-N
• SMILES： FC(COC1=CC=CN=C1N)F

Computed Properties

• Exact Mass: 174.06046921g/mol
• Monoisotopic Mass: 174.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 262.9±40.0 °C(Predicted)
• pka: 8.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(2,2-Difluoroethoxy)pyridin-2-amine

Comprehensive Overview of 3-(2,2-Difluoroethoxy)pyridin-2-amine (CAS No. 1179901-13-3): Properties, Applications, and Industry Relevance

3-(2,2-Difluoroethoxy)pyridin-2-amine (CAS No. 1179901-13-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of fluorinated pyridine derivatives, which are increasingly sought after for their enhanced bioavailability and metabolic stability. The presence of the difluoroethoxy moiety in its structure contributes to its distinct physicochemical properties, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-(2,2-Difluoroethoxy)pyridin-2-amine has surged, driven by their applications in the development of next-generation therapeutics. Researchers are particularly interested in its potential role as a building block for kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies and precision medicine. The compound's CAS No. 1179901-13-3 is frequently cited in patent literature, underscoring its industrial relevance.

From a synthetic chemistry perspective, 3-(2,2-Difluoroethoxy)pyridin-2-amine exemplifies the strategic incorporation of fluorine atoms to modulate molecular properties. The difluoroethoxy group enhances lipophilicity and membrane permeability, addressing common challenges in drug delivery. These attributes have positioned it as a subject of interest in AI-driven drug design platforms, where computational models predict its utility in optimizing pharmacokinetic profiles.

The compound's stability under physiological conditions makes it suitable for high-throughput screening assays, a key requirement in modern drug discovery pipelines. Its pyridine-2-amine scaffold is also being explored for covalent inhibitor development, a trending topic in oncology research. Notably, its CAS No. 1179901-13-3 appears in studies investigating protein-ligand interactions, reflecting its versatility.

Beyond pharmaceuticals, 3-(2,2-Difluoroethoxy)pyridin-2-amine has potential applications in agrochemical formulations. The fluorine atoms contribute to pesticidal activity while maintaining environmental compatibility—a critical consideration in sustainable agriculture. This dual applicability aligns with the ESG (Environmental, Social, and Governance) priorities dominating chemical industry discourse.

Analytical characterization of CAS No. 1179901-13-3 typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular emphasis on verifying the regiospecific incorporation of fluorine atoms. Such quality control measures are essential given the compound's use in GMP-compliant synthesis—a frequent search query among process chemists.

Market analysts note increasing patent filings involving 3-(2,2-Difluoroethoxy)pyridin-2-amine, particularly from biotech startups focusing on fragment-based drug discovery. This trend mirrors the broader industry shift toward small-molecule innovation, where fluorine-containing compounds play a pivotal role. The compound's logP and pKa values are often optimized in structure-activity relationship (SAR) studies.

From a regulatory standpoint, 3-(2,2-Difluoroethoxy)pyridin-2-amine is not classified as hazardous under major chemical inventories, facilitating its global trade. However, proper handling protocols are recommended due to the reactivity of its primary amine group—a detail frequently queried in chemical safety databases.

In conclusion, 3-(2,2-Difluoroethoxy)pyridin-2-amine (CAS No. 1179901-13-3) represents a compelling case study in the strategic use of fluorination to enhance molecular functionality. Its dual applications in life sciences and materials research, combined with its alignment with green chemistry principles, ensure its continued relevance in cutting-edge scientific endeavors.